Cas no 1805586-57-5 (2,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride)

• Product Name: 2,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride
• CAS No: 1805586-57-5
• MF: C₁₀H₃ClF₆O₂
• MW: 304.573043107986
• CID: 4963999
• Update Time: 2025-10-05

2,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride

• Inchi： 1S/C10H3ClF6O2/c11-8(19)5-2-6(9(12,13)14)4(3-18)1-7(5)10(15,16)17/h1-3H
• InChI Key： YSVITIVRBQPULU-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(F)(F)F)C(C=O)=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 303.9725760 g/mol
• Monoisotopic Mass: 303.9725760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.1
• Molecular Weight: 304.57